3-(Methylamino)pyridazine-4-carbonitrile

• IUPAC Name: 3-(methylamino)pyridazine-4-carbonitrile
• InChI: InChI=1S/C6H6N4/c1-8-6-5(4-7)2-3-9-10-6/h2-3H,1H3,(H,8,10)
• InChI Key: NPXVIGZKPHFKID-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CN=N1)C#N
• Molecular Formula: C6H6N4
• Molecular Weight: 134.14 g/mol

Description

3-(Methylamino)pyridazine-4-carbonitrile is a heterocyclic organic compound with the molecular formula C6H6N4. It has a molecular weight of 134.138640 g/mol. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The molecular structure of this compound is represented by the canonical SMILES string: CNC1=C(C=CN=N1)C#N. The InChI Key for this compound is NPXVIGZKPHFKID-UHFFFAOYSA-N. It has 4 H-Bond acceptors and 1 H-Bond donor.

Physical And Chemical Properties Analysis

The physical form of this compound is a solid. It should be stored in a refrigerator.

Scientific Research Applications

• Synthesis of Derivatives : 5-Substituted-3-pyridazine carbonitrile derivatives, including compounds similar to 3-(Methylamino)pyridazine-4-carbonitrile, can be synthesized using regioselective Reissert-type reactions, which have applications in developing new chemicals and materials (Wang et al., 2016).

• Synthesis of 3-Amino-5-benzyl-6-phenylpyridazine-4-carbonitrile : This compound, a derivative of this compound, was synthesized for potential applications in medicinal chemistry and drug design (Hassan et al., 2013).

• Antibacterial Applications : Pyrazolo[3,4-d]pyrimidine derivatives, which can be synthesized from compounds like this compound, have been evaluated for their antibacterial activity, indicating potential use in pharmaceuticals (Rostamizadeh et al., 2013).

• Synthesis of Pyridazine Derivatives : Reactions involving similar compounds have been studied for synthesizing new pyridazine derivatives, with potential applications in the development of novel organic compounds (Deeb et al., 1991).

• Development of Novel Heterocycles : this compound and its derivatives can be used to synthesize new heterocyclic compounds, which are significant in the development of new drugs and materials (Radwan et al., 2005).

• Unexpected Reaction Behaviors : Studies have been conducted to understand the reaction behaviors of pyridazinecarbonitrile derivatives, providing insights crucial for chemical synthesis and pharmaceutical applications (Haider et al., 1991).

• Structural Analysis : Single crystal X-ray structure analysis of derivatives of this compound provides important information for the development of novel compounds in chemistry (Khalafy et al., 2014).

• Study of Pyrimido[4,5-c]pyridazine Derivatives : The synthesis of pyrimido[4,5-c]pyridazine derivatives from related compounds indicates potential pharmaceutical applications (Abdel Moneam, 2004).

• Synthesis of Condensed Pyridazinones : Compounds like this compound can be used as building blocks in the synthesis of condensed pyridazinones, important in medicinal chemistry (Al-Awadhi et al., 1995).

• Antioxidant Activity : Some derivatives of this compound have been synthesized and tested for antioxidant activity, indicating potential health-related applications (Kawale et al., 2017).

Safety and Hazards

The safety information for 3-(Methylamino)pyridazine-4-carbonitrile indicates that it has the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include measures for prevention, response, storage, and disposal.